2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(1,2-dihydroacenaphthylen-5-ylcarbamothioyl)acetamide
• InChI: InChI=1S/C25H28N2OS/c28-22(14-25-11-15-8-16(12-25)10-17(9-15)13-25)27-24(29)26-21-7-6-19-5-4-18-2-1-3-20(21)23(18)19/h1-3,6-7,15-17H,4-5,8-14H2,(H2,26,27,28,29)
• InChI Key: DVXJNKOXPAYZJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=S)NC(=O)CC45CC6CC(C4)CC(C6)C5
• Molecular Formula: C25H28N2OS
• Molecular Weight: 404.6 g/mol

Description

2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide, also known as ABEA, is a compound that has gained attention in the scientific community due to its potential therapeutic properties. ABEA is a thioacetamide derivative of adamantane, a cyclic hydrocarbon, and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

In addition to its MAO-B inhibitory activity, 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has also been found to have antioxidant and anti-inflammatory properties. These properties may contribute to its neuroprotective effects, as oxidative stress and inflammation have been implicated in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its MAO-B inhibitory, antioxidant, and anti-inflammatory properties, 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is essential for the growth and survival of neurons. 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has also been shown to improve mitochondrial function, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic properties. However, 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Parkinson's. Further studies are needed to determine the optimal dosage and administration route for 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide, as well as its long-term safety and efficacy. Other potential applications for 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide include its use as an anti-inflammatory agent and its potential as a treatment for cancer.

Scientific Research Applications

2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide has been extensively studied for its potential as a neuroprotective agent, due to its ability to inhibit the activity of the enzyme monoamine oxidase B (MAO-B). MAO-B is an enzyme that breaks down dopamine, a neurotransmitter that is essential for proper brain function. By inhibiting MAO-B, 2-(1-adamantyl)-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]acetamide can increase the levels of dopamine in the brain, which may help to prevent or slow the progression of neurodegenerative diseases such as Parkinson's.